Cas no 96842-10-3 (2-Pyridinamine, 6-methyl-4-(1-methylethyl)-)

• Product Name: 2-Pyridinamine, 6-methyl-4-(1-methylethyl)-
• CAS No: 96842-10-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 1019715
• Update Time: 2025-11-02

2-Pyridinamine, 6-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,6-methyl-4-(1-methylethyl)-(9CI)
• 2-Pyridinamine, 6-methyl-4-(1-methylethyl)-

• Inchi： 1S/C9H14N2/c1-6(2)8-4-7(3)11-9(10)5-8/h4-6H,1-3H3,(H2,10,11)
• InChI Key： PJKOVRRVRNUPDH-UHFFFAOYSA-N
• SMILES： N1C(=CC(=CC=1C)C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Pyridinamine, 6-methyl-4-(1-methylethyl)-

Comprehensive Overview of 2-Pyridinamine, 6-methyl-4-(1-methylethyl)- (CAS No. 96842-10-3)

2-Pyridinamine, 6-methyl-4-(1-methylethyl)-, with the CAS number 96842-10-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a substituted pyridine derivative, exhibits unique structural properties that make it valuable in synthetic chemistry and drug discovery. Its molecular framework, featuring a 6-methyl-4-isopropyl substitution pattern, contributes to its distinct reactivity and potential applications in bioactive molecule design.

In recent years, the demand for pyridine-based compounds like 2-Pyridinamine, 6-methyl-4-(1-methylethyl)- has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents. The compound’s amine functionality at the 2-position allows for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, CAS 96842-10-3 is often explored for its potential in crop protection formulations. Its structural motifs align with trends in sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. This aligns with growing consumer interest in eco-friendly agrochemicals and green chemistry solutions—a hot topic in both academic and commercial sectors.

The synthesis of 6-methyl-4-isopropyl-2-pyridinamine typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing common challenges in scaling production. These innovations resonate with the broader scientific community’s focus on process optimization and cost-effective manufacturing.

Analytical characterization of 2-Pyridinamine, 6-methyl-4-(1-methylethyl)- relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent quality standards, a critical factor for industries requiring high-purity intermediates. The compound’s stability under various pH conditions also makes it a candidate for formulation studies in drug delivery systems.

Emerging applications of CAS 96842-10-3 extend to material science, where its aromatic amine group participates in polymer crosslinking. This has implications for developing advanced coatings and adhesives with enhanced thermal resistance—a niche yet rapidly growing market. Such interdisciplinary relevance underscores the compound’s adaptability beyond traditional domains.

Regulatory and safety profiles of 2-Pyridinamine derivatives are frequently discussed in peer-reviewed literature. While 96842-10-3 is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized to mitigate risks associated with fine chemical powders. This aligns with global workplace safety trends and REACH compliance requirements.

Future research directions for 6-methyl-4-(1-methylethyl)-2-pyridinamine may explore its enantioselective synthesis or biocatalytic production—topics gaining traction in white biotechnology. As industries pivot toward carbon-neutral processes, such innovations could position this compound as a benchmark for sustainable chemical development.